Cas no 1208755-65-0 (3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine)
3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
- Pyridazine, 3-chloro-6-methyl-4-(4-methyl-2-thiazolyl)-
- 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
-
- MDL: MFCD12913280
- Inchi: 1S/C9H8ClN3S/c1-5-3-7(8(10)13-12-5)9-11-6(2)4-14-9/h3-4H,1-2H3
- InChI Key: YWKUOOWRDONIKO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C)N=N1)C1=NC(C)=CS1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 205
- XLogP3: 2.3
- Topological Polar Surface Area: 66.9
3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22879-500MG |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 95% | 500MG |
¥ 2,574.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22879-1G |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 95% | 1g |
¥ 3,220.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22879-5G |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 95% | 5g |
¥ 9,655.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22879-10G |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 95% | 10g |
¥ 14,322.00 | 2023-03-30 | |
| Enamine | EN300-88931-0.05g |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 0.05g |
$624.0 | 2023-09-01 | ||
| Enamine | EN300-88931-0.1g |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 0.1g |
$653.0 | 2023-09-01 | ||
| Enamine | EN300-88931-0.25g |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 0.25g |
$683.0 | 2023-09-01 | ||
| Enamine | EN300-88931-0.5g |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 0.5g |
$713.0 | 2023-09-01 | ||
| Enamine | EN300-88931-1.0g |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 1.0g |
$743.0 | 2023-02-11 | ||
| Enamine | EN300-88931-2.5g |
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine |
1208755-65-0 | 2.5g |
$1454.0 | 2023-09-01 |
3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
Recent Advances in the Study of 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine (CAS: 1208755-65-0)
The compound 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine (CAS: 1208755-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyridazine core substituted with a thiazole moiety, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, structural characterization, and pharmacological properties, positioning it as a valuable scaffold for the design of novel therapeutics.
One of the key areas of research involving this compound has been its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro studies have shown that 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine exhibits selective inhibition against specific kinase isoforms, with notable potency in the nanomolar range. These findings suggest its potential as a lead compound for further optimization and preclinical development.
In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's utility in fragment-based drug design (FBDD). Its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) to enhance binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, revealing key interactions with target proteins. These structural insights are invaluable for the rational design of next-generation inhibitors.
Another notable aspect of 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine is its potential application in the treatment of infectious diseases. Recent screening efforts have identified its activity against bacterial and viral pathogens, including drug-resistant strains. Mechanistic studies suggest that the compound disrupts essential microbial pathways, such as cell wall biosynthesis or nucleic acid replication, offering a new avenue for antimicrobial drug development.
Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through medicinal chemistry optimization. Recent advances in prodrug strategies and formulation technologies may provide solutions to these challenges, enhancing the compound's pharmacokinetic profile and therapeutic potential.
In conclusion, 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine (CAS: 1208755-65-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse biological activities and potential for structural modification make it a valuable tool for researchers aiming to develop novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.
1208755-65-0 (3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine) Related Products
- 2172052-43-4(3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine)
- 2138562-86-2(3-chloro-6-methyl-4-(1,3-thiazol-2-yl)pyridazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)